Cas no 2106603-28-3 ((2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one)

• Product Name: (2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one
• CAS No: 2106603-28-3
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 6090627
• PubChem ID: 96739716
• Update Time: 2025-08-05

(2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2106603-28-3
• EN300-798494
• (2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one

• Inchi： 1S/C7H10N2OS/c1-4-3-6(11-9-4)7(10)5(2)8/h3,5H,8H2,1-2H3/t5-/m1/s1
• InChI Key： ROLAAPLSVZPZNX-RXMQYKEDSA-N
• SMILES： S1C(=CC(C)=N1)C([C@@H](C)N)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on (2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one

Compound CAS No 2106603-28-3: (2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one

The compound with CAS No 2106603-28-3, known as (2R)-2-amino-1-(3-methyl-1,2-thiazol-5-yl)propan-1-one, is a structurally unique organic compound that has garnered significant attention in recent scientific research. This compound belongs to the class of α-amino ketones and features a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole ring in this molecule is substituted at the 5-position with a propanone group and at the 3-position with a methyl group, contributing to its distinct chemical properties.

Recent studies have highlighted the potential of (2R)-amino-thiazole derivatives in various fields, including drug discovery and material science. The stereochemistry at the second carbon atom (denoted by the R configuration) plays a crucial role in determining the compound's biological activity and chemical reactivity. Researchers have explored the synthesis of this compound through various methods, including asymmetric catalysis and enzymatic approaches, to achieve high enantiomeric excess, which is essential for its application in chiral environments.

The thiazole moiety in this compound is known for its versatility in chemical reactions. It can act as both an electron-deficient and electron-rich aromatic system depending on the substituents, making it a valuable building block in organic synthesis. The methyl group at the 3-position of the thiazole ring further modulates the electronic properties of the molecule, influencing its reactivity in nucleophilic and electrophilic aromatic substitutions.

In terms of biological activity, (2R)-amino-thiazole derivatives have shown promise as inhibitors of certain enzymes and receptors. For instance, recent research has demonstrated that this compound exhibits moderate inhibitory activity against serine proteases, a class of enzymes involved in various physiological processes. Additionally, its ability to form hydrogen bonds due to the amino and ketone groups makes it a potential candidate for drug design targeting protein-protein interactions.

The synthesis of (2R)-amino-thiazole derivatives has also been optimized to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high product quality. This method has been particularly useful in scaling up the production of this compound for preclinical studies.

Furthermore, computational chemistry techniques such as molecular docking and quantum mechanics have been employed to study the binding interactions of this compound with target proteins. These studies provide insights into the molecular basis of its biological activity and guide further modifications to improve potency and selectivity.

In conclusion, (2R)-amino-thiazole derivatives represented by CAS No 2106603-28-3 are emerging as valuable compounds with diverse applications in chemistry and biology. Their unique structure, stereochemistry, and reactivity make them attractive candidates for both academic research and industrial development. As research continues to uncover their full potential, this class of compounds is expected to play an increasingly important role in advancing scientific knowledge and practical applications.